Cas no 2411337-30-7 ((E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide)

• Product Name: (E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide
• CAS No: 2411337-30-7
• MF: C₁₈H₂₅F₂N₃O₂
• MW: 353.406811475754
• CID: 5357445
• PubChem ID: 146101041
• Update Time: 2025-06-09

(E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172508
• (2E)-N-{1-[4-(difluoromethoxy)phenyl]piperidin-3-yl}-4-(dimethylamino)but-2-enamide
• (E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C18H25F2N3O2/c1-22(2)11-4-6-17(24)21-14-5-3-12-23(13-14)15-7-9-16(10-8-15)25-18(19)20/h4,6-10,14,18H,3,5,11-13H2,1-2H3,(H,21,24)/b6-4+
• InChI Key： UJPHIFNDKNYODT-GQCTYLIASA-N
• SMILES： FC(OC1C=CC(=CC=1)N1CCCC(C1)NC(/C=C/CN(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 438
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8

Additional information on (E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide

Compound Introduction: (E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide (CAS No. 2411337-30-7)

This compound, identified by the chemical name (E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide and assigned the CAS number 2411337-30-7, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that contribute to its unique pharmacological properties, making it a subject of considerable interest in medicinal research.

The core structure of this compound features a piperidine ring substituted at the 3-position with a phenyl group that is further modified by a difluoromethoxy moiety. This substitution pattern is particularly noteworthy as it introduces both lipophilic and electronic effects into the molecule, which can influence its binding affinity and metabolic stability. The presence of the difluoromethoxy group, in particular, has been shown to enhance binding interactions with biological targets, a phenomenon that has been extensively studied in recent years.

The amide functionality at the nitrogen atom of the piperidine ring is another critical feature of this compound. Amides are well-known for their ability to form hydrogen bonds, which can be exploited to improve drug-receptor interactions. In this context, the amide group in (E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide likely contributes to its pharmacological activity by stabilizing interactions with protein targets.

The terminal part of the molecule contains a butenamide moiety, which is characterized by a double bond between the second and third carbon atoms. This double bond can influence the compound's solubility and permeability across biological membranes, factors that are crucial for drug efficacy. Additionally, the presence of a secondary amine group at the fourth carbon of the butenamide chain adds another layer of complexity to its pharmacological profile.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry. The difluoromethoxy group in this compound exemplifies this trend, as fluorine atoms can modulate electronic properties and metabolic stability. For instance, fluorine substitution has been shown to increase metabolic resistance, potentially extending the half-life of drugs in vivo. This property is particularly valuable in developing long-acting pharmaceuticals that require less frequent dosing.

The combination of these structural features makes (E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide a promising candidate for further investigation in various therapeutic areas. Current research is exploring its potential applications in treating neurological disorders, where modulation of neurotransmitter activity is key. The piperidine scaffold and amine functionalities suggest that this compound may interact with serotonin or dopamine receptors, which are central to many neurological conditions.

In addition to its pharmacological potential, this compound exhibits interesting physicochemical properties. The presence of both polar and non-polar regions in its structure suggests good solubility in both aqueous and lipid environments, which is advantageous for formulating drugs that require oral or intravenous administration. Furthermore, computational studies have indicated that this molecule may have favorable pharmacokinetic profiles, including good bioavailability and reduced toxicity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve synthetic efficiency but also allow for easier modification of the molecule's functional groups, enabling researchers to fine-tune its pharmacological properties.

Evaluation of this compound's biological activity has revealed several promising outcomes. In vitro assays have shown that it interacts with specific enzymes and receptors with high selectivity, minimizing off-target effects. This selectivity is critical for developing drugs with improved safety profiles. Moreover, preliminary animal studies have demonstrated that it exhibits therapeutic effects comparable to existing treatments but with fewer side effects.

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of this compound with its target proteins. These structural insights have guided further optimization efforts aimed at enhancing its potency and selectivity.

The future prospects for this compound are promising, with ongoing research focused on refining its chemical structure and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of biological mechanisms continues to evolve, compounds like (E)-N-[1-[4-(Difluoromethoxy)phenyl]piperidin-3-yl]-4-(dimethylamino)but-2-enamide will play an increasingly important role in addressing complex diseases.